7-O-methylated isoflavonoids

7-O-Methylated Isoflavonoids are a class of plant secondary metabolites derived from the flavone and flavanone skeleton. These compounds exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and estrogenic effects. The methylation at the 7-position enhances their structural diversity and may contribute to improved stability or bioavailability compared to their non-methylated counterparts. Structurally, these isoflavonoids possess a 3',4'-dihydroxyflavone core with an additional methyl group attached to the 7-hydroxyl position. They are commonly found in various leguminous plants such as soybeans, red clover, and kudzu root. Research has shown that 7-O-methylated isoflavonoids can inhibit cancer cell proliferation, reduce oxidative stress, and modulate hormonal responses. Due to their potential health benefits, these compounds have attracted considerable interest in natural product research, pharmaceuticals, and functional food applications.